Cas no 120418-69-1 (2-Pyrrolidinone, 3-(4-chlorophenyl)-)

• Product Name: 2-Pyrrolidinone, 3-(4-chlorophenyl)-
• CAS No: 120418-69-1
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• CID: 3682262
• PubChem ID: 54488848
• Update Time: 2025-10-28

2-Pyrrolidinone, 3-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 3-(4-chlorophenyl)-
• 3-(4-Chlorophenyl)-2-pyrrolidinone
• 120418-69-1
• VEA41869
• DB-393815
• EN300-3039904
• 3-(4-chlorophenyl)pyrrolidin-2-one
• AT28010
• 102-670-0
• SCHEMBL19398963
• Z1251353018

• Inchi： 1S/C10H10ClNO/c11-8-3-1-7(2-4-8)9-5-6-12-10(9)13/h1-4,9H,5-6H2,(H,12,13)
• InChI Key： XUHZYYCMBOYAHK-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=C(Cl)C=C2)C1=O

Computed Properties

• Exact Mass: 195.0450916Da
• Monoisotopic Mass: 195.0450916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Additional information on 2-Pyrrolidinone, 3-(4-chlorophenyl)-

Professional Introduction to 2-Pyrrolidinone, 3-(4-chlorophenyl) and Its CAS No. 120418-69-1

2-Pyrrolidinone, 3-(4-chlorophenyl) (CAS No. 120418-69-1) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the pyrrolidinone class, which is characterized by a five-membered ring containing one nitrogen atom and two oxygen atoms. The presence of a 4-chlorophenyl substituent at the 3-position of the pyrrolidinone ring introduces electrophilic characteristics, making it a valuable scaffold for further derivatization and functionalization in drug discovery programs.

The chemical structure of 2-Pyrrolidinone, 3-(4-chlorophenyl) can be represented as C₈H₇NO₂Cl, with the nitrogen atom in the pyrrolidinone ring being sp³ hybridized, which influences its electronic distribution and reactivity. The 4-chlorophenyl group enhances the compound's lipophilicity while maintaining sufficient polarizability, making it an attractive candidate for interaction with biological targets such as enzymes and receptors. This balance between lipophilicity and polarity is critical in drug design, as it can optimize pharmacokinetic properties like absorption, distribution, metabolism, and excretion (ADME).

In recent years, there has been growing interest in exploring the pharmacological potential of 2-Pyrrolidinone derivatives, particularly those incorporating halogenated aromatic rings like the 4-chlorophenyl moiety. Halogenated aromatic compounds are known to exhibit enhanced binding affinity and metabolic stability, which are key factors in the development of novel therapeutic agents. The 3-(4-chlorophenyl)-2-pyrrolidinone scaffold has been investigated for its potential applications in treating various neurological disorders, including pain management and neurodegenerative diseases.

One of the most compelling aspects of 2-Pyrrolidinone, 3-(4-chlorophenyl) is its versatility as a building block for medicinal chemistry. Researchers have leveraged its structure to develop novel molecules with improved pharmacological profiles. For instance, modifications at the nitrogen or oxygen positions of the pyrrolidinone ring can lead to compounds with enhanced receptor binding affinity or altered metabolic pathways. Additionally, the 4-chlorophenyl group can be further functionalized through cross-coupling reactions or nucleophilic substitution to introduce additional pharmacophores.

The synthesis of 2-Pyrrolidinone, 3-(4-chlorophenyl) typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route includes the condensation of an appropriate aldehyde or ketone with a hydrazine derivative to form the pyrrolidinone core, followed by chlorination at the 4-position of the phenyl ring. Advances in catalytic methods have enabled more efficient and scalable synthesis of this compound, reducing production costs and improving yields.

Recent studies have highlighted the biological activity of 2-Pyrrolidinone derivatives, particularly their interactions with ion channels and neurotransmitter receptors. For example, certain analogs have shown promise in modulating voltage-gated sodium channels, which are implicated in pain signaling and epilepsy. The structural motif of 3-(4-chlorophenyl)-2-pyrrolidinone has been found to interact with these channels through a combination of hydrophobic interactions and hydrogen bonding, leading to potent pharmacological effects.

The development of high-throughput screening (HTS) platforms has accelerated the discovery process for novel bioactive compounds like 2-Pyrrolidinone derivatives. By systematically testing large libraries of compounds against biological targets, researchers can rapidly identify lead candidates for further optimization. Computational modeling techniques such as molecular docking have also played a crucial role in predicting binding affinities and optimizing molecular structures.

In conclusion,2-Pyrrolidinone, 3-(4-chlorophenyl) (CAS No. 120418-69-1) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and potential biological activities make it an attractive candidate for further research in drug discovery programs targeting neurological disorders and other therapeutic areas. As synthetic methodologies continue to evolve and computational tools become more sophisticated,this compound is likely to play an increasingly important role in developing next-generation therapeutics.